Cas no 2229358-83-0 (2-(3-bromo-5-methylphenyl)-2-fluoroethan-1-amine)

• Product Name: 2-(3-bromo-5-methylphenyl)-2-fluoroethan-1-amine
• CAS No: 2229358-83-0
• MF: C₉H₁₁BrFN
• MW: 232.092745065689
• CID: 6280788
• PubChem ID: 165794314
• Update Time: 2025-10-30

2-(3-bromo-5-methylphenyl)-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-5-methylphenyl)-2-fluoroethan-1-amine
• 2229358-83-0
• EN300-1921714

• Inchi： 1S/C9H11BrFN/c1-6-2-7(9(11)5-12)4-8(10)3-6/h2-4,9H,5,12H2,1H3
• InChI Key： WEWQJYRVKRFYIR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1)C(CN)F

Computed Properties

• Exact Mass: 231.00589g/mol
• Monoisotopic Mass: 231.00589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 2-(3-bromo-5-methylphenyl)-2-fluoroethan-1-amine

Introduction to 2-(3-bromo-5-methylphenyl)-2-fluoroethan-1-amine (CAS No. 2229358-83-0)

2-(3-bromo-5-methylphenyl)-2-fluoroethan-1-amine, also known by its CAS number 2229358-83-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated and methylated phenyl ring, a fluorinated ethyl group, and an amine functional group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The synthesis of 2-(3-bromo-5-methylphenyl)-2-fluoroethan-1-amine typically involves multi-step reactions, starting from readily available starting materials such as 3-bromo-5-methylbenzaldehyde. The key steps often include the formation of an intermediate aldehyde or ketone, followed by a reductive amination to introduce the amine functionality. The fluorination step is crucial for imparting specific physicochemical properties that can influence the compound's biological activity and pharmacokinetic profile.

Recent studies have explored the potential of 2-(3-bromo-5-methylphenyl)-2-fluoroethan-1-amine in various therapeutic areas. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, preliminary in vitro studies have shown that this compound exhibits selective inhibition of certain kinases, which are key targets in cancer therapy. The bromine and fluorine substituents play a critical role in enhancing the compound's binding affinity and selectivity for these targets.

In addition to its enzymatic inhibition properties, 2-(3-bromo-5-methylphenyl)-2-fluoroethan-1-amine has also been investigated for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that are involved in numerous physiological processes and are important targets for drug development. Studies have indicated that this compound can interact with specific GPCRs, potentially modulating their activity and signaling pathways. This property makes it a promising candidate for the treatment of neurological disorders and other conditions mediated by GPCR dysregulation.

The pharmacokinetic profile of 2-(3-bromo-5-methylphenyl)-2-fluoroethan-1-amine has also been evaluated in preclinical studies. These studies have demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its lipophilicity, influenced by the bromine and fluorine substituents, contributes to its ability to cross biological membranes and reach target tissues effectively. Furthermore, the compound's metabolic stability has been assessed using liver microsomes, showing moderate to high stability under physiological conditions.

Toxicity studies on 2-(3-bromo-5-methylphenyl)-2-fluoroethan-1-amine have been conducted to ensure its safety for further development. In vitro cytotoxicity assays using various cell lines have shown that the compound is generally well-tolerated at therapeutic concentrations. In vivo toxicity studies in animal models have also been performed, with results indicating that the compound does not exhibit significant toxicity at doses relevant for therapeutic use.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(3-bromo-5-methylphenyl)-2-fluoroethan-1-amine in human subjects. Phase I trials have focused on assessing the pharmacokinetics and safety profile of the compound in healthy volunteers. Preliminary data from these trials have shown promising results, with no serious adverse events reported at the tested doses. Phase II trials are planned to further investigate the therapeutic potential of this compound in specific disease indications.

In conclusion, 2-(3-bromo-5-methylphenyl)-2-fluoroethan-1-amine (CAS No. 2229358-83-0) is a promising synthetic compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it a valuable candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its potential use in treating various diseases.